Cas no 2098018-26-7 (3-(3-(furan-3-yl)-1H-pyrazol-4-yl)propanimidamide)

3-(3-(Furan-3-yl)-1H-pyrazol-4-yl)propanimidamide is a specialized heterocyclic compound featuring a furan-pyrazole core with a propanimidamide functional group. Its unique structure makes it a valuable intermediate in medicinal chemistry and pharmaceutical research, particularly for the development of bioactive molecules. The furan and pyrazole moieties contribute to its potential as a scaffold for designing enzyme inhibitors or receptor modulators. The propanimidamide group enhances its reactivity, enabling further derivatization for targeted applications. This compound is of interest due to its balanced physicochemical properties, which may improve solubility and bioavailability in drug discovery efforts. Its synthesis and characterization are well-documented, ensuring reliability for research use.
3-(3-(furan-3-yl)-1H-pyrazol-4-yl)propanimidamide structure
2098018-26-7 structure
Product Name:3-(3-(furan-3-yl)-1H-pyrazol-4-yl)propanimidamide
CAS No:2098018-26-7
MF:C10H12N4O
MW:204.228481292725
CID:5724235
PubChem ID:121212631
Update Time:2025-10-31

3-(3-(furan-3-yl)-1H-pyrazol-4-yl)propanimidamide Chemical and Physical Properties

Names and Identifiers

    • 3-(3-(furan-3-yl)-1H-pyrazol-4-yl)propanimidamide
    • F2198-3590
    • 2098018-26-7
    • AKOS026722835
    • starbld0010863
    • 3-[5-(furan-3-yl)-1H-pyrazol-4-yl]propanimidamide
    • 1H-Pyrazole-4-propanimidamide, 3-(3-furanyl)-
    • Inchi: 1S/C10H12N4O/c11-9(12)2-1-7-5-13-14-10(7)8-3-4-15-6-8/h3-6H,1-2H2,(H3,11,12)(H,13,14)
    • InChI Key: HPTLKRSHRNRYPJ-UHFFFAOYSA-N
    • SMILES: O1C=CC(=C1)C1=C(C=NN1)CCC(=N)N

Computed Properties

  • Exact Mass: 204.10111102g/mol
  • Monoisotopic Mass: 204.10111102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 91.7Ų

Experimental Properties

  • Density: 1.39±0.1 g/cm3(Predicted)
  • Boiling Point: 463.5±55.0 °C(Predicted)
  • pka: 13.54±0.50(Predicted)

3-(3-(furan-3-yl)-1H-pyrazol-4-yl)propanimidamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F212641-100mg
3-(3-(Furan-3-yl)-1H-pyrazol-4-yl)propanimidamide
2098018-26-7
100mg
$ 135.00 2022-06-05
TRC
F212641-500mg
3-(3-(Furan-3-yl)-1H-pyrazol-4-yl)propanimidamide
2098018-26-7
500mg
$ 550.00 2022-06-05
TRC
F212641-1g
3-(3-(Furan-3-yl)-1H-pyrazol-4-yl)propanimidamide
2098018-26-7
1g
$ 865.00 2022-06-05
Life Chemicals
F2198-3590-0.25g
3-(3-(furan-3-yl)-1H-pyrazol-4-yl)propanimidamide
2098018-26-7 95%+
0.25g
$539.0 2023-09-06
Life Chemicals
F2198-3590-0.5g
3-(3-(furan-3-yl)-1H-pyrazol-4-yl)propanimidamide
2098018-26-7 95%+
0.5g
$568.0 2023-09-06
Life Chemicals
F2198-3590-1g
3-(3-(furan-3-yl)-1H-pyrazol-4-yl)propanimidamide
2098018-26-7 95%+
1g
$598.0 2023-09-06
Life Chemicals
F2198-3590-2.5g
3-(3-(furan-3-yl)-1H-pyrazol-4-yl)propanimidamide
2098018-26-7 95%+
2.5g
$1196.0 2023-09-06
Life Chemicals
F2198-3590-5g
3-(3-(furan-3-yl)-1H-pyrazol-4-yl)propanimidamide
2098018-26-7 95%+
5g
$1794.0 2023-09-06
Life Chemicals
F2198-3590-10g
3-(3-(furan-3-yl)-1H-pyrazol-4-yl)propanimidamide
2098018-26-7 95%+
10g
$2512.0 2023-09-06

Additional information on 3-(3-(furan-3-yl)-1H-pyrazol-4-yl)propanimidamide

Comprehensive Overview of 3-(3-(furan-3-yl)-1H-pyrazol-4-yl)propanimidamide (CAS No. 2098018-26-7)

3-(3-(furan-3-yl)-1H-pyrazol-4-yl)propanimidamide (CAS No. 2098018-26-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a furan ring, a pyrazole moiety, and a propanimidamide group, making it a versatile scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, aligning with current trends in precision medicine and targeted therapy.

The compound's heterocyclic structure is a focal point for synthetic chemists, as it offers multiple sites for functionalization. Recent studies highlight its relevance in cancer research, where derivatives of similar compounds have shown promise in apoptosis induction and cell cycle arrest. Given the rising global interest in small-molecule therapeutics, 2098018-26-7 is frequently discussed in forums and publications related to medicinal chemistry and bioactive molecules.

From a synthetic chemistry perspective, 3-(3-(furan-3-yl)-1H-pyrazol-4-yl)propanimidamide exemplifies the growing demand for sustainable synthesis methods. Laboratories are exploring green chemistry approaches, such as catalyst-free reactions or microwave-assisted synthesis, to produce this compound efficiently. These methods align with the broader industry shift toward eco-friendly manufacturing, a topic frequently searched in academic databases and patent filings.

In the context of drug development, the compound's propanimidamide group is of particular interest due to its ability to form hydrogen bonds with biological targets. This property is critical for designing high-affinity ligands, a key focus area in computational chemistry and molecular docking studies. Online queries often revolve around its ADME (Absorption, Distribution, Metabolism, Excretion) profile, reflecting the compound's potential as a lead candidate.

The furan-pyrazole hybrid structure also positions 2098018-26-7 as a candidate for material science applications. Researchers are investigating its use in organic electronics, such as OLEDs or sensors, where its conjugated system could enhance charge transport properties. This interdisciplinary relevance makes it a recurring subject in high-impact journals and grant proposals.

Quality control and analytical characterization of 3-(3-(furan-3-yl)-1H-pyrazol-4-yl)propanimidamide are critical for industrial adoption. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structure. These topics are frequently searched alongside the compound's CAS number, underscoring the need for reliable reference standards in research.

In summary, 2098018-26-7 represents a compelling case study in modern chemical innovation. Its multifaceted applications—from pharmaceuticals to advanced materials—highlight its value in addressing contemporary scientific challenges. As interest grows in structure-activity relationships and molecular design, this compound is poised to remain a key subject in both academic and industrial research.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd